Cas no 2111812-64-5 (5-(3-methylcyclobutyl)-4-propyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3-methylcyclobutyl)-4-propyl-4H-1,2,4-triazole-3-thiol
• CAS No: 2111812-64-5
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 5297380
• PubChem ID: 165462879
• Update Time: 2023-08-25

5-(3-methylcyclobutyl)-4-propyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-782573
• 5-(3-methylcyclobutyl)-4-propyl-4H-1,2,4-triazole-3-thiol
• 2111812-64-5

• Inchi： 1S/C10H17N3S/c1-3-4-13-9(11-12-10(13)14)8-5-7(2)6-8/h7-8H,3-6H2,1-2H3,(H,12,14)
• InChI Key： UBOVHEFWIWJXIQ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CC(C)C2)N1CCC

Computed Properties

• Exact Mass: 211.11431873g/mol
• Monoisotopic Mass: 211.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.7Ų